1,3-Dioxolane-2,2-diethanol

• IUPAC Name: 2-[2-(2-hydroxyethyl)-1,3-dioxolan-2-yl]ethanol
• InChI: InChI=1S/C7H14O4/c8-3-1-7(2-4-9)10-5-6-11-7/h8-9H,1-6H2
• InChI Key: OQISMXPUYQRVLR-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)(CCO)CCO
• Molecular Formula: C7H14O4
• DSSTOX Substance ID: DTXSID20341826
• Molecular Weight: 162.18 g/mol
• CAS RN: 5694-95-1

Description

“1,3-Dioxolane-2,2-diethanol” is a chemical compound with the molecular formula C7H14O4. It is related to 1,3-Dioxolane, which is a heterocyclic acetal with the chemical formula (CH2)2O2CH2. The corresponding saturated 6-membered C4O2 rings are called dioxanes.

Synthesis Analysis

The synthesis of 1,3-Dioxolanes can be achieved by the condensation of carbonyl compounds with vicinal diols. This results in a high yield of the reaction product and considerably reduces the duration of the process. The effect of ethanol is assumed to be caused by the adduct formation with carbonyl compounds (hemiacetals) which behave as active intermediates of the condensation.

Molecular Structure Analysis

The molecular structure of “1,3-Dioxolane-2,2-diethanol” is available as a 2D Mol file. It contains a total of 25 bonds, including 11 non-H bonds, 4 rotatable bonds, 1 five-membered ring, 2 hydroxyl groups, 2 primary alcohols, and 2 ethers (aliphatic).

Chemical Reactions Analysis

1,3-Dioxolane compounds (DOXs) have been proposed as biobased reaction media. They are easily prepared from lactic acid and formaldehyde and satisfy the criteria for a green solvent. They are stable under neutral or basic conditions.

Scientific Research Applications

Antibacterial and Antifungal Applications

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Synthesis of Polymers

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Production of Rubber Goods

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Paint and Lacquer Materials

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Perfumes and Cosmetics

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Synthesis of Monomers

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Safety and Hazards

The safety data sheet for 1,3-Dioxolane suggests avoiding contact with skin and eyes, avoiding inhalation of vapour or mist, and keeping away from sources of ignition. It is also advised to take measures to prevent the build-up of electrostatic charge.

Synthesis routes and methods

Procedure details

To a solution of 2.6 g (12 mmol) of dimethyl 2,2′-(1,3-dioxolane-2,2-diyl)diacetate in 100 mL of dry THF was added 1.4 g (36 mmol) of LAH at 0° C. The reaction mixture was then refluxed for 1 h, was quenched with 15% NaOH aqueous solution (3 mL) and water (3 mL). The mixture was stirred overnight, filtered through celite. The residue was washed twice with THF (100 mL×2). The combined organic phase was evaporated. Chromatography on silica gel afforded 1.3 g (8.0 mmol, yield: 66%) of 2,2′-(1,3-dioxolane-2,2-diyl)diethanol: MS (m/e): 163 (M+1)+.